Cas no 851782-09-7 (N-{3-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851782-09-7
• MF: C₂₃H₂₃N₃O₄S₂
• MW: 469.576422929764
• CID: 6043204
• PubChem ID: 4095450
• Update Time: 2025-09-19

N-{3-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-(3-(1-(phenylsulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[3-[4,5-dihydro-5-(4-methylphenyl)-1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenyl]-
• 851782-09-7
• Z815263868
• N-{3-[1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• F0622-0164
• N-[3-[2-(benzenesulfonyl)-3-(4-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• AKOS008147135

• Inchi： 1S/C23H23N3O4S2/c1-17-11-13-18(14-12-17)23-16-22(19-7-6-8-20(15-19)25-31(2,27)28)24-26(23)32(29,30)21-9-4-3-5-10-21/h3-15,23,25H,16H2,1-2H3
• InChI Key： DWARQBQHDWTPTC-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC(C2CC(C3=CC=C(C)C=C3)N(S(C3=CC=CC=C3)(=O)=O)N=2)=C1)(=O)=O

Computed Properties

• Exact Mass: 469.11299857g/mol
• Monoisotopic Mass: 469.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 877
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 657.9±65.0 °C(Predicted)
• pka: 8.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Introduction to N-{3-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851782-09-7)

N-{3-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide, with the CAS registry number 851782-09-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely used in drug design due to their unique pharmacokinetic properties and potential therapeutic applications. The molecule's structure is characterized by a benzenesulfonyl group attached to a pyrazole ring, which is further substituted with a 4-methylphenyl group and a methanesulfonamide moiety. These structural features contribute to its biological activity and make it a promising candidate for various therapeutic interventions.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research has shown that the compound exhibits potent inhibitory activity against certain kinases, which are key players in cell signaling and proliferation. This makes it a valuable tool in the development of targeted therapies aimed at modulating these pathways. Furthermore, its ability to penetrate cellular membranes efficiently suggests that it could be effective in delivering therapeutic agents directly to diseased cells.

The synthesis of N-{3-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The process typically begins with the preparation of the pyrazole ring system, followed by the introduction of the benzenesulfonyl and 4-methylphenyl substituents. Finally, the methanesulfonamide group is introduced through a coupling reaction, completing the synthesis of the final product. This compound's synthesis has been optimized in recent years, with researchers focusing on improving both the efficiency and scalability of the process to meet increasing demand for preclinical testing.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and distribution properties, which are critical for its effectiveness as a therapeutic agent. Preclinical studies have shown that it achieves high concentrations in target tissues while maintaining low systemic toxicity. These attributes make it an attractive candidate for further development into a drug product. Additionally, its stability under physiological conditions ensures that it remains active for an extended period, enhancing its potential efficacy.

One of the most promising applications of N-{3-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide lies in its ability to modulate specific receptor systems. Recent research has identified its potential as an antagonist or agonist for certain G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. By targeting these receptors, the compound could offer new treatment options for conditions such as chronic pain, cardiovascular diseases, and metabolic disorders.

Moreover, this compound has shown significant promise in preclinical models of cancer. Studies have demonstrated that it can inhibit tumor growth by inducing apoptosis in cancer cells while sparing healthy cells. This selective cytotoxicity is a hallmark of effective anticancer agents and underscores the compound's potential as a novel chemotherapeutic agent. Ongoing research is focused on understanding the molecular mechanisms underlying this activity and translating these findings into clinical applications.

In conclusion, N-{3-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851782-09-) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its favorable pharmacokinetic properties and diverse biological activities, positions it as a leading candidate for developing innovative therapeutic solutions across multiple disease areas. As research continues to unravel its full potential, this compound holds great promise for advancing medical science and improving patient outcomes.